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Abstract
IDF-11774 is a novel, orally available small molecule inhibitor of Hypoxia-Inducible Factor-1α

(HIF-1α), a master transcriptional regulator of the cellular response to hypoxia.[1] By targeting

HIF-1α, IDF-11774 disrupts the metabolic adaptations of cancer cells, leading to reduced tumor

growth and angiogenesis.[2][3] This document provides a comprehensive overview of the

chemical properties, structure, mechanism of action, and preclinical efficacy of IDF-11774,

supported by quantitative data and detailed experimental protocols.

Chemical Properties and Structure
IDF-11774 is an aryloxyacetylamino benzoic acid derivative.[4] Its synthesis involves an acid-

amine coupling reaction between 1-methyl piperazine and 4-(1-adamantyl)-phenoxy acetic

acid.[5]

Table 1: Physicochemical Properties of IDF-11774
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Property Value Reference

Molecular Formula C₂₃H₃₂N₂O₂

Molecular Weight 368.51 g/mol

CAS Number 1429054-28-3

Purity 99.30%

Solubility DMSO: 15 mg/mL (40.7 mM)

Ethanol: 5 mg/mL

Water: Insoluble

Mechanism of Action
IDF-11774 exerts its primary anticancer effects through the inhibition of HIF-1α. Under hypoxic

conditions, which are common in solid tumors, HIF-1α is stabilized and promotes the

transcription of genes involved in angiogenesis, glucose metabolism, and cell survival. IDF-
11774 disrupts this process through multiple mechanisms:

Inhibition of HSP70 Chaperone Activity: IDF-11774 binds to an allosteric pocket of Heat

Shock Protein 70 (HSP70), interfering with its chaperone activity which is crucial for the

proper folding and stability of HIF-1α.

Promotion of Proteasomal Degradation: By inhibiting HSP70, IDF-11774 promotes the

proteasomal degradation of HIF-1α, even under hypoxic conditions.

Inhibition of Mitochondrial Respiration: The compound has been shown to inhibit

mitochondrial respiration, leading to an increase in intracellular oxygen levels, which further

destabilizes HIF-1α.

This multi-pronged attack on HIF-1α leads to the downstream inhibition of several critical

cancer-promoting pathways.

Signaling Pathways Modulated by IDF-11774
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The inhibition of HIF-1α by IDF-11774 initiates a cascade of effects on downstream signaling

pathways, primarily impacting cancer cell metabolism and survival.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15573667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IDF-11774 Action

Downstream Effects
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1. Cell Culture & Treatment
(e.g., HCT116, B16F10)

- Induce hypoxia (e.g., CoCl₂, 1% O₂)
- Treat with IDF-11774

2. Cell Lysis & Protein Extraction
- Use lysis buffer (e.g., RIPA)

- Add protease/phosphatase inhibitors

3. Protein Quantification
(e.g., BCA assay)

4. SDS-PAGE
- Load equal protein amounts

- Separate proteins by size

5. Protein Transfer
- Transfer to PVDF or nitrocellulose membrane

6. Blocking
- Use 5% non-fat dry milk in TBS-T

7. Primary Antibody Incubation
- Anti-HIF-1α antibody

- Incubate overnight at 4°C

8. Secondary Antibody Incubation
- HRP-conjugated secondary antibody

9. Detection
- Use ECL substrate

- Image with chemiluminescence system

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15573667?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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